Cas no 81518-37-8 ((6z)-6-[5-(butylsulfanyl)-4-phenyl-2,4-dihydro-3h-1,2,4-triazol-3 -ylidene]-2,4-cyclohexadien-1-one)

• Product Name: (6z)-6-[5-(butylsulfanyl)-4-phenyl-2,4-dihydro-3h-1,2,4-triazol-3 -ylidene]-2,4-cyclohexadien-1-one
• CAS No: 81518-37-8
• MF: C₁₈H₁₉N₃OS
• MW: 325.42796254158
• CID: 1804159
• PubChem ID: 3067437
• Update Time: 2025-04-21

(6z)-6-[5-(butylsulfanyl)-4-phenyl-2,4-dihydro-3h-1,2,4-triazol-3 -ylidene]-2,4-cyclohexadien-1-one Chemical and Physical Properties

Names and Identifiers

• (6z)-6-[5-(butylsulfanyl)-4-phenyl-2,4-dihydro-3h-1,2,4-triazol-3 -ylidene]-2,4-cyclohexadien-1-one
• 2-(5-(Butylthio)-4-phenyl-4H-1,2,4-triazol-3-yl)phenol
• Phenol, 2-(5-(butylthio)-4-phenyl-4H-1,2,4-triazol-3-yl)-
• 81518-37-8
• 3-(o-Hydroxyphenyl)-4-phenyl-5-butylmercapto-1H-1,2,4-triazole
• BRN 5109915

• Inchi： 1S/C18H19N3OS/c1-2-3-13-23-18-20-19-17(15-11-7-8-12-16(15)22)21(18)14-9-5-4-6-10-14/h4-12,22H,2-3,13H2,1H3
• InChI Key： GNOAOPOERPYYQR-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC=CC=2O)N1C1C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 325.12488341g/mol
• Monoisotopic Mass: 325.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 76.2Ų